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Compound of Interest

Compound Name: 2-Undecanone, 3-phenyl-

Cat. No.: B15162464 Get Quote

Introduction

This technical guide provides a comprehensive overview of the safety and handling

precautions for 2-Undecanone, a versatile aliphatic ketone utilized in various research and

development applications, including organic synthesis and biological studies.[1] Due to the

limited availability of specific safety data for 3-phenyl-2-undecanone, this document focuses on

the well-documented properties of the parent compound, 2-Undecanone. Researchers

handling 3-phenyl-2-undecanone should treat it with at least the same level of caution as 2-

Undecanone, while also considering the potential toxicological contributions of the phenyl

group. This guide is intended for researchers, scientists, and drug development professionals,

offering detailed information on physical and chemical properties, toxicity, handling procedures,

and emergency protocols.

Physicochemical and Toxicological Data
A thorough understanding of the fundamental properties of a compound is the cornerstone of

safe laboratory practice. The following tables summarize the key quantitative data for 2-

Undecanone.

Table 1: Physical and Chemical Properties of 2-Undecanone
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Property Value Reference

Molecular Formula C11H22O [2]

Molecular Weight 170.3 g/mol [2]

Appearance Colorless to light yellow liquid [1][2]

Odor Fruity, floral [1]

Boiling Point 231 - 232 °C / 447.8 - 449.6 °F [1][2]

Melting Point 11 - 13 °C / 51.8 - 55.4 °F [1][2]

Flash Point 88 °C / 190.4 °F [2]

Density 0.824 g/cm³ [2]

Vapor Pressure <1 mmHg @ 20 °C [2]

Vapor Density 5.9 [2]

Water Solubility Insoluble [2]

Solubility in other solvents
Soluble in most organic

solvents
[1]

Table 2: Toxicological Data for 2-Undecanone
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Endpoint Result Species/Route Reference

Acute Oral Toxicity

Based on available

data, the classification

criteria are not met.

Data not specified [2]

Skin

Corrosion/Irritation

Causes mild skin

irritation. The material

may cause skin

irritation after

prolonged or repeated

exposure.

Data not specified [3][4]

Serious Eye

Damage/Irritation

Direct contact may

produce transient

discomfort. Based on

available data, the

classification criteria

are not met.

Data not specified [3][4]

Aquatic Toxicity

Very toxic to aquatic

life. Toxic to aquatic

organisms, may cause

long-term adverse

effects in the aquatic

environment.

Data not specified [3][4]

Hazard Identification and Classification
2-Undecanone is classified as a combustible liquid and is noted to be harmful to aquatic life

with long-lasting effects.[2][4] It may cause mild skin irritation.[4]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to established safety protocols is paramount when working with any chemical

substance. The following sections detail the recommended procedures for handling 2-

Undecanone.
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Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to minimize exposure.

Personal Protective Equipment (PPE)

Eye Protection
(Safety glasses with side-shields or goggles)

Hand Protection
(Nitrile rubber gloves)

Body Protection
(Laboratory coat)

Respiratory Protection
(Use in a well-ventilated area.

Respirator may be required for large spills or poor ventilation.)

Researcher

Wear

Wear

Wear

Assess need

Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment for handling 2-Undecanone.

Handling and Storage
Proper handling and storage are critical to maintaining a safe laboratory environment.

Handling:

Avoid all personal contact, including inhalation of vapors.[3]

Use in a well-ventilated area.[3]

Keep away from open flames, hot surfaces, and sources of ignition.[2]
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Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]

Storage:

Store in original, tightly closed containers.[3]

Keep in a cool, dry, and well-ventilated place.[2][3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[2][3]

Spill and Emergency Procedures
Prompt and correct response to a spill or exposure is crucial.
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Spill Response Personnel Exposure

Spill Occurs

Evacuate immediate area

Ensure adequate ventilation

Contain spill with inert material
(e.g., sand, earth)

Collect absorbed material into a suitable container for disposal

Clean the affected area

Dispose of waste according to regulations

Exposure Occurs

Inhalation:
Move to fresh air.

Skin Contact:
Wash off with soap and plenty of water.

Remove contaminated clothing.

Eye Contact:
Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion:
Do NOT induce vomiting.
Rinse mouth with water.

Seek medical attention.
Show Safety Data Sheet to the doctor.

Click to download full resolution via product page

Figure 2: Emergency response flowchart for spills and personnel exposure to 2-Undecanone.

First-Aid Measures:

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.
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Skin Contact: Wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[2] Water mist may be used to cool closed containers.[2]

Specific Hazards: Combustible material.[2] Containers may explode when heated.[2] Vapors

are heavier than air and may form explosive mixtures with air.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[4] Avoid release to the environment.[4]

Conclusion
While 2-Undecanone presents a moderate hazard profile, adherence to the safety and handling

precautions outlined in this guide will significantly mitigate the risks associated with its use in a

research setting. The lack of specific data for 3-phenyl-2-undecanone necessitates a cautious

approach, treating it as a substance with at least the same, if not greater, potential hazards as

its parent compound. Researchers are strongly encouraged to consult the full Safety Data

Sheet (SDS) for 2-Undecanone before use and to perform a thorough risk assessment for their

specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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